Cas no 1462849-38-2 (4,4-difluoropent-2-enoic acid)

• Product Name: 4,4-difluoropent-2-enoic acid
• CAS No: 1462849-38-2
• MF: C₅H₆F₂O₂
• MW: 136.096748828888
• CID: 6391593
• PubChem ID: 75530053
• Update Time: 2025-05-23

4,4-difluoropent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoropent-2-enoic acid
• 2-Pentenoic acid, 4,4-difluoro-, (2E)-
• (E)-4,4-Difluoropent-2-enoic acid
• AKOS017343088
• 1462849-38-2
• EN300-1929847
• SCHEMBL16506925

• Inchi： 1S/C5H6F2O2/c1-5(6,7)3-2-4(8)9/h2-3H,1H3,(H,8,9)/b3-2+
• InChI Key： IPSLDRSAUWXZKA-NSCUHMNNSA-N
• SMILES： C(O)(=O)/C=C/C(F)(F)C

Computed Properties

• Exact Mass: 136.03358575g/mol
• Monoisotopic Mass: 136.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 233.4±40.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4,4-difluoropent-2-enoic acid

4,4-Difluoropent-2-enoic Acid: A Comprehensive Overview

4,4-difluoropent-2-enoic acid, with the CAS number 1462849-38-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a fluorinated enoic acid group, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a focal point for researchers worldwide.

The synthesis of 4,4-difluoropent-2-enoic acid involves a multi-step process that includes fluorination and enoate formation. Researchers have explored various methods to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the production process. The compound's structure is particularly noteworthy due to the presence of two fluorine atoms at the 4-position of the pentenoic acid backbone, which imparts unique electronic and steric properties.

In terms of physical properties, 4,4-difluoropent-2-enoic acid exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which is indicative of its conjugated enoic acid system. These properties make it an ideal candidate for applications in optoelectronic materials and sensors.

Recent research has focused on the biological activity of 4,4-difluoropent-2-enoic acid. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of new therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as a chemotherapeutic agent with reduced side effects compared to traditional treatments.

In the agricultural sector, 4,4-difluoropent-2-enoic acid has been investigated for its potential as a herbicide. Its ability to inhibit specific plant enzymes involved in growth regulation makes it a candidate for developing eco-friendly agricultural solutions. Furthermore, its role as a precursor in the synthesis of more complex molecules has opened avenues for its use in creating novel agrochemicals with enhanced efficacy.

The environmental impact of 4,4-difluoropent-2-enoic acid has also been a topic of recent studies. Researchers have evaluated its biodegradability and toxicity levels under various conditions. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is crucial for ensuring sustainable practices in its production and application.

In conclusion, 4,4-difluoropent-2-enoic acid, with CAS number 1462849-38-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activities make it a subject of ongoing research aimed at unlocking its full potential in medicine, agriculture, and materials science.